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Compound of Interest

Compound Name: BMT-145027

Cat. No.: B1192411

Get Quote

Executive Summary
BMT-145027 (Compound 31) is a potent, selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 5 (mGluR5) with an EC50 of ~47 nM.[1] Unlike many mGluR5

ligands, it lacks inherent agonist activity and exhibits a favorable safety profile regarding

mechanism-based convulsions.

However, BMT-145027 presents significant solubility challenges typical of lipophilic

pyrazolo[3,4-b]pyridines (cLogP > 3.0). It is practically insoluble in pure aqueous media

(PBS/Saline). Successful in vivo administration requires a robust vehicle system to prevent

precipitation in the peritoneal cavity or vasculature, which would severely compromise

bioavailability and data integrity.

This guide details the Standard Validated Protocol (based on Hill et al., ACS Med. Chem. Lett.)

and an Alternative Protocol for models sensitive to specific surfactants.
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Property Value / Description
Implication for
Formulation

Molecular Weight 438.83 g/mol
Moderate size; dissolution

rate-limited.

Physical State Solid powder (Light yellow)
Requires particle size

reduction (sonication).

Solubility (Water) < 0.1 mg/mL
Critical: Requires organic co-

solvents.

Solubility (DMSO) ~2–4 mg/mL (w/ heat)
Primary solubilizing agent

(Stock).

Target Dose 10 – 30 mg/kg
High concentration required in

vehicle.

Route Intraperitoneal (i.p.)
pH and tonicity must be

physiological.

The "Co-Solvent/Surfactant" Strategy
Because BMT-145027 is hydrophobic, a simple aqueous suspension often leads to erratic

absorption. We utilize a ternary system:

Solubilizer (DMSO): Dissolves the crystal lattice.

Surfactant (Cremophor EL/Kolliphor): Prevents recrystallization upon contact with aqueous

buffers.

Diluent (Saline): Adjusts tonicity for animal tolerability.

Protocol A: The Validated Standard (Cremophor-
Based)
Recommended for general rodent PK/PD and behavioral studies (e.g., Novel Object

Recognition).
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Vehicle Composition: 10% DMSO / 10% Cremophor EL / 80% Saline Maximum Concentration:

~3 mg/mL (Supports dosing up to 30 mg/kg at 10 mL/kg volume)

Reagents Required[1][2][3][4]
BMT-145027 (Solid)[1]

Dimethyl Sulfoxide (DMSO), Anhydrous, Sterile (Sigma D2650 or eq.)

Cremophor EL (Kolliphor EL / Polyoxyl 35 Castor Oil) (Sigma C5135)

Sterile Saline (0.9% NaCl)

Step-by-Step Procedure
CRITICAL: The order of addition is non-negotiable. Adding saline before the surfactant will

cause immediate, irreversible precipitation.

Weighing: Weigh the required amount of BMT-145027 into a sterile glass vial.

Example: For 10 mL of vehicle at 3 mg/mL, weigh 30 mg of compound.

Primary Solubilization: Add 10% of the final volume of DMSO.

Example: Add 1.0 mL DMSO.

Action: Vortex vigorously for 1-2 minutes. If particles remain, sonicate in a water bath at

37°C for 5-10 minutes until the solution is perfectly clear and yellow.

Surfactant Addition: Add 10% of the final volume of Cremophor EL.

Example: Add 1.0 mL Cremophor EL.

Action: Vortex vigorously. The solution will become viscous. Ensure it is homogenous.

Note: Cremophor is viscous; cut the pipette tip or reverse pipette for accuracy.

Aqueous Dilution:Slowly add 80% of the final volume of warm (37°C) Sterile Saline while

vortexing.
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Example: Add 8.0 mL Saline.

Action: Add in small aliquots (e.g., 2 mL at a time), vortexing between additions.

Final Inspection: The result should be a clear to slightly opalescent solution/emulsion. If

cloudy with visible crystals, sonicate further.

Protocol B: Alternative (PEG-Based)
Use this if the animal model exhibits hypersensitivity to Cremophor (e.g., histamine release in

certain canine models or specific sensitive mouse strains).

Vehicle Composition: 10% DMSO / 40% PEG 400 / 50% Saline Maximum Concentration: ~2

mg/mL

Step-by-Step Procedure
Weighing: Weigh BMT-145027 into a glass vial.

Primary Solubilization: Add 10% DMSO.[2] Vortex and sonicate until clear.

Co-Solvent Addition: Add 40% PEG 400 (Polyethylene Glycol 400).

Action: Vortex thoroughly. The mixture will be warm (exothermic mixing).

Aqueous Dilution: Add 50% Sterile Saline (or Water for Injection).

Action: Add slowly while vortexing.

Check pH: PEG formulations can sometimes drift. Verify pH is between 5.0–7.5.

Workflow Visualization
The following diagram illustrates the critical decision pathways and mixing logic to ensure

solubility success.
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Caption: Logical workflow for BMT-145027 formulation. Path A (Cremophor) is the literature

standard; Path B (PEG) is the alternative.

In Vivo Administration Guidelines
Dosing Parameters

Route: Intraperitoneal (i.p.) is the validated route for this vehicle.

Volume: Standard volume for mice is 10 mL/kg.

Calculation: For a 25g mouse, inject 0.25 mL (250 µL).

Frequency: Single dose or QD (Once Daily).

Timing:

Tmax: Plasma levels peak approximately 30–60 minutes post-dose.

Behavioral Testing: Begin testing 60 minutes after administration to ensure steady-state

brain concentrations.

Pharmacokinetics (Reference Data)
Based on satellite groups dosed at 30 mg/kg (i.p.):

Total Plasma Concentration: ~2800 nM (at T=1h).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1192411/docs?utm_src=pdf-body-img#application-note-bmt-145027-solubility-in-vivo-administration-protocol
https://www.benchchem.com/product/b1192411/docs?utm_src=pdf-body#application-note-bmt-145027-solubility-in-vivo-administration-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brain Penetration: BMT-145027 is centrally penetrant.

Troubleshooting Table
Issue Probable Cause Corrective Action

Precipitation upon Saline

addition

Added Saline too fast or Saline

was cold.

Re-prepare. Warm Saline to

37°C. Add dropwise while

vortexing.

Cloudy solution after 1 hour
Compound crashing out

(metastable).

Use formulation immediately

(within 30 mins). Do not store

overnight.

Animal writhing post-injection
Vehicle irritation

(DMSO/Cremophor).

Ensure injection speed is slow.

Verify pH. Switch to PEG

protocol if persistent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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